Cas no 2005243-32-1 (3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2005243-32-1
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 6278022
• PubChem ID: 165492849
• Update Time: 2025-05-22

3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2005243-32-1
• EN300-1152123
• 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C8H8BrN3S/c1-12-8(10)2-7(11-12)5-3-13-4-6(5)9/h2-4H,10H2,1H3
• InChI Key： AKTXJFUSNMCMRB-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 2005243-32-1)

The compound 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 2005243-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a bromothiophene and a pyrazole moiety, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine via a multi-step route involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's stability under physiological conditions and its ability to serve as a versatile intermediate for further derivatization. Notably, the bromothiophene group was identified as a critical pharmacophore for enhancing binding affinity to target proteins.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine exhibits selective inhibition against certain tyrosine kinases, including JAK2 and FLT3, which are implicated in hematological malignancies. A separate study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 0.8 µM for JAK2 inhibition, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, the compound showed moderate anti-inflammatory effects in murine models, likely due to its interference with NF-κB signaling.

Structural-activity relationship (SAR) studies have further elucidated the importance of the methyl group at the 1-position of the pyrazole ring, which appears to enhance metabolic stability without compromising potency. Computational docking simulations revealed that the compound binds to the ATP-binding site of target kinases, with the bromothiophene moiety forming key hydrophobic interactions. These findings have spurred interest in optimizing the scaffold for improved pharmacokinetic properties.

Despite these promising results, challenges remain in translating 3-(4-bromothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine into clinical applications. Issues such as solubility and off-target effects need to be addressed through further medicinal chemistry efforts. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. The compound's unique structural features and biological profile position it as a valuable tool for both drug discovery and chemical biology research.